Cas no 10021-15-5 (2'-Hydroxy-2,4',6'-trimethoxychalcone)

2'-Hydroxy-2,4',6'-trimethoxychalcone structure
10021-15-5 structure
Product Name:2'-Hydroxy-2,4',6'-trimethoxychalcone
CAS No:10021-15-5
MF:C18H18O5
MW:314.332525730133
CID:153934
PubChem ID:637261
Update Time:2024-02-29

2'-Hydroxy-2,4',6'-trimethoxychalcone Chemical and Physical Properties

Names and Identifiers

    • Valeric-4-d acid,3,5-dihydroxy-3-methyl-, (3RS,4SR)- (8CI)
    • 2-HYDROXY-2',4',6'-TRIMETHOXYCHALCONE
    • 2'-Hydroxy-2,4',6'-trimethoxychalcone
    • KKTYCZKXENFEJP-CMDGGOBGSA-N
    • LMPK12120205
    • 2'-Hydroxy-2,4',6'-trimethoxychalcone, AldrichCPR
    • 1-(2-Hydroxy-4.6-dimethoxy-phenyl)-3-(2-methoxyphenyl)-propenone
    • 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-
    • (2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
    • 2-propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-, (2E)-
    • InChI=1/C18H18O5/c
    • AKOS024287214
    • InChI=1/C18H18O5/c1-21-13-10-15(20)18(17(11-13)23-3)14(19)9-8-12-6-4-5-7-16(12)22-2/h4-11,20H,1-3H3/b9-8
    • (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
    • SCHEMBL5087999
    • 10021-15-5
    • CHEMBL258497
    • Inchi: 1S/C18H18O5/c1-21-13-10-15(20)18(17(11-13)23-3)14(19)9-8-12-6-4-5-7-16(12)22-2/h4-11,20H,1-3H3/b9-8+
    • InChI Key: KKTYCZKXENFEJP-CMDGGOBGSA-N
    • SMILES: O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1OC)=O)O)OC

Computed Properties

  • Exact Mass: 149.08
  • Monoisotopic Mass: 149.08
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65
  • XLogP3: 3.8
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